2-(Benzo[d]isoxazol-3-yl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C18H18N2O3S/c21-18(12-14-13-4-1-2-5-15(13)23-19-14)20-8-7-17(24-11-9-20)16-6-3-10-22-16/h1-6,10,17H,7-9,11-12H2
• InChI Key: BMEHPKOAEMHDMX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzo[d]isoxazole ring, for example, is a fused ring system that contains a benzene ring attached to an isoxazole ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing similar functional groups can undergo a variety of reactions. For example, isoxazoles can participate in reactions such as nucleophilic addition or cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact molecular structure, the presence of functional groups, and the conditions under which it’s studied.

Scientific Research Applications

Synthesis and Biological Evaluation

A study detailed the design, synthesis, and biological evaluation of novel furan-appended benzothiazepine derivatives, initiated from 1-(furan-2-yl)ethanone. These compounds were assessed for their inhibitory properties against VRV-PL-8a and H+/K+ ATPase, showing some promising results for inflammatory disorder treatments (Lokeshwari et al., 2017). This approach highlights the interest in furan derivatives for developing new therapeutic agents.

Organic Synthesis Techniques

Research on the synthesis of furobenzisoxazole derivatives explored new methods for creating compounds with potential pharmaceutical applications. The study focused on the Posner reaction to generate new derivatives, demonstrating the utility of furobenzisoxazole frameworks in synthesizing compounds with specific properties (Patel & Soman, 2009).

Antimicrobial and Antioxidant Activities

Isoxazoles synthesized from 1-aryl-2-(furan-2-yl)butane-1,3-diones showcased significant antimicrobial and antioxidant properties. This study underlines the potential of furan-based compounds in developing new antimicrobial and antioxidant agents, with specific isoxazoles demonstrating excellent radical scavenging and antimicrobial activities (Lokeshwari & Kumar, 2017).

Chemical Properties and Synthesis

The chemical properties and synthesis pathways of benzo[c]furans and related compounds were extensively reviewed, providing insights into their applications in polymer preparation, electrophotographic photoreceptors, optical recording devices, and more (Friedrichsen, 1999). This comprehensive overview demonstrates the versatility of benzo[c]furans in various scientific and industrial applications.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and more.